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Compound of Interest

Compound Name: Octadecane, 1,18-dimethoxy-
CAS No.: 102155-51-1
Cat. No.: B14074152
Get Quote
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Chemical Identity, Synthesis Protocols, and Biopharmaceutical Applications[1]

Part 1: Executive Summary & Chemical Identity

Octadecane, 1,18-dimethoxy- is a long-chain dialkyl ether derivative of octadecanediol. While
often overshadowed by its parent diol or the corresponding diesters, this molecule occupies a
critical niche in Phase Change Material (PCM) engineering and Lipid Nanoparticle (LNP)
development. Its chemical stability—conferred by the ether linkage—makes it a superior
alternative to esters in hydrolytically active environments, serving as both a robust thermal
buffer for biologics transport and a non-hydrolyzable lipid standard in metabolic research.

Chemical Datasheet
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Specification

Chemical Name

Octadecane, 1,18-dimethoxy-

Common Synonyms

1,18-Dimethoxyoctadecane; Octamethylene

glycol dimethyl ether

CAS Registry Number

Not Widely Listed (Synthesized from Precursor
CAS 3155-43-9)

Molecular Formula

Molecular Weight

314.55 g/mol

Structural Formula

Predicted Melting Point

45°C — 50°C (Estimated based on homologous

series interpolation)

Solubility

Soluble in chloroform, hexane, THF; Insoluble in

water.[2]

Appearance

White waxy solid or crystalline powder.

Note on CAS Availability: As of 2025, Octadecane, 1,18-dimethoxy- is frequently treated as a

“make-on-demand"” research chemical rather than a commodity solvent. Procurement typically

involves custom synthesis or in-house preparation from 1,18-Octadecanediol (CAS 3155-43-9).

Part 2: Synthesis & Manufacturing Protocol

Rationale for Methodology

The most reliable route to high-purity 1,18-dimethoxyoctadecane is the Williamson Ether

Synthesis using Sodium Hydride (NaH) and Methyl lodide (Mel). This method is preferred over

acid-catalyzed methylation (e.g., methanol/sulfuric acid) because it drives the reaction to
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completion without equilibrium limitations, ensuring high yield and minimal mono-methoxy
byproducts.

Reagents & Materials[1][3][4]

e Precursor: 1,18-Octadecanediol (>98% purity, CAS 3155-43-9).

Base: Sodium Hydride (60% dispersion in mineral oil).

Alkylating Agent: Methyl lodide (Mel) or Dimethyl Sulfate (DMS).

Solvent: Anhydrous Tetrahydrofuran (THF) or DMF.

Quench: Ammonium Chloride (sat. aqg.).

Step-by-Step Protocol

o Preparation: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and
reflux condenser under an Argon atmosphere.

o Deprotonation:
o Wash NaH (2.5 eq) with dry hexane to remove mineral oil.
o Suspend NaH in anhydrous THF (100 mL).
o Slowly add 1,18-Octadecanediol (1.0 eq) dissolved in THF.
o Observation: Vigorous

gas evolution will occur. Stir at room temperature for 1 hour until evolution ceases and the
alkoxide is formed.

o Methylation:
o Cool the reaction mixture to 0°C in an ice bath.

o Add Methyl lodide (3.0 eq) dropwise via syringe to control the exotherm.
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o Allow the reaction to warm to room temperature and stir for 12—18 hours.
o Work-up:
o Quench carefully with saturated

solution at 0°C.

o Extract the aqueous layer 3x with Diethyl Ether or Ethyl Acetate.
o Wash combined organics with brine, dry over
, and concentrate in vacuo.
 Purification:

o Recrystallize from cold acetone or perform flash column chromatography (Hexane/EtOAc
9:1) to remove any unreacted diol or mono-methyl ether.

Synthesis Workflow Diagram

Octadecane, 1,18-dimethoxy- Purified Product

(Crude) (>99% GC)

Click to download full resolution via product page

Figure 1: Synthetic pathway for the conversion of 1,18-octadecanediol to its dimethoxy ether
derivative via Williamson Ether Synthesis.

Part 3: Applications in Drug Development &
Biopharma

While simple alkanes are used for fuel, Octadecane, 1,18-dimethoxy- possesses unique
amphiphilic-like properties (polar ends, non-polar core) that make it highly relevant for
specialized applications.
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Advanced Phase Change Materials (PCMs) for Cold
Chain

Drug development does not end at synthesis; the logistics of clinical trials rely on maintaining
strict temperature excursions.

e Mechanism: The dimethoxy capping disrupts the strong hydrogen bonding network of the
parent diol (

91°C), effectively lowering the melting point to a range often suitable for "controlled room
temperature" (CRT) or body-temperature buffering.

o Advantage: Unlike fatty acid esters (which can hydrolyze into acids, altering pH and
potentially degrading biologic payloads if a leak occurs), the ether linkage is chemically inert.

» Application: Incorporation into smart packaging composites for shipping vaccines or protein
therapeutics that require stability between 20°C and 40°C.

Non-Hydrolyzable Lipid Standards

In Lipid Nanoparticle (LNP) research (e.g., mRNA vaccines), researchers often need "dummy"
lipids to study particle size and stability without the variable of degradation.

e Role: 1,18-dimethoxy- serves as a stable hydrophobic spacer model. It mimics the chain
length of stearic acid derivatives but remains invisible to esterases, allowing scientists to
isolate physical instability (aggregation) from chemical instability (hydrolysis).

PCM Thermal Buffering Logic
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Figure 2: Thermal buffering mechanism of 1,18-dimethoxyoctadecane in cold chain packaging.
The phase transition absorbs external heat, protecting the drug payload.

Part 4: Analytical Characterization

To validate the synthesis of Octadecane, 1,18-dimethoxy-, the following analytical signatures
must be confirmed.

Nuclear Magnetic Resonance (NMR)
e NMR (

, 400 MHz):
o 3.33 ppm (s, 6H,

): Distinct singlet for the methoxy caps.
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o 3.36 ppm (t, 4H,

): Triplet for the methylene protons adjacent to the ether oxygen.
o 1.5-1.6 ppm (m, 4H,
-methylene): Multiplet.
o 1.25 ppm (broad s, 28H, bulk chain): Characteristic methylene envelope.

o Diagnostic Check: The disappearance of the broad hydroxyl proton signal (usually

1.5-2.0 ppm, variable) confirms complete methylation.

Mass Spectrometry (GC-MS)

e lonization: Electron Impact (EI).
e Molecular lon:

at m/z 314.

e Fragmentation:

o Loss of methoxy group:

o Characteristic McLafferty-type rearrangements are less common in simple ethers, but
alpha-cleavage adjacent to the oxygen is expected (

, m/z 45).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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